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Compound of Interest

Compound Name: Bromoacetic acid-d3

Cat. No.: B084194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Bromoacetic acid-d3, a deuterated

alkylating agent crucial for various applications in research and drug development, particularly

in the field of proteomics. This document outlines supplier information, key technical data, a

detailed experimental protocol for its use in protein alkylation, and visual representations of the

underlying chemical and procedural workflows.

Supplier and Product Information
Bromoacetic acid-d3 (CAS: 34330-97-7) is a stable isotope-labeled analog of bromoacetic

acid. The deuterium labeling provides a distinct mass shift, making it a valuable tool in mass

spectrometry-based quantitative proteomics and as an internal standard. Several key suppliers

offer high-purity Bromoacetic acid-d3. The following table summarizes the technical

specifications from prominent vendors.
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Supplier
Product
Number(s)

Isotopic Purity
(atom % D)

Chemical
Purity

Available Pack
Sizes

Sigma-Aldrich 488224 98% 99% (CP) 5 g

CDN Isotopes D-5199 98%[1][2] Not specified 1 g, 5 g[1][2]

LGC Standards TRC-B679081 98%[3] min 98%[3]
50 mg, 100 mg,

500 mg[4]

Santa Cruz

Biotechnology
sc-261079 Not specified Not specified Not specified

Core Application: Alkylation of Cysteine Residues in
Proteomics
Bromoacetic acid and its deuterated form are strong alkylating agents that irreversibly modify

free sulfhydryl groups of cysteine residues in proteins.[5] This process, known as

carboxymethylation, is a critical step in proteomics workflows for several reasons:

Prevention of Disulfide Bond Reformation: After the reduction of native disulfide bonds in

proteins, alkylation prevents them from re-oxidizing, which would otherwise lead to protein

aggregation and interfere with enzymatic digestion.[6]

Improved Protein Solubilization: The addition of the carboxymethyl group can increase the

solubility of some proteins and peptides.

Enhanced Mass Spectrometry Analysis: Consistent and complete alkylation ensures that all

cysteine-containing peptides have a predictable mass modification, simplifying data analysis

and improving protein identification and quantification.[6]

Experimental Protocol: Protein Reduction and
Alkylation for Mass Spectrometry
This protocol provides a general procedure for the reduction and alkylation of protein samples

in solution prior to enzymatic digestion and mass spectrometry analysis. This method is

adapted from standard protocols using iodoacetamide, a chemically similar reagent.[7]
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Materials:

Protein sample in a suitable buffer (e.g., 8 M urea, 50 mM Tris-HCl, pH 8.5)

Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP) solution (freshly prepared)

Bromoacetic acid-d3 solution (freshly prepared in a light-protected tube)

Quenching solution (e.g., DTT)

Enzyme for digestion (e.g., Trypsin)

Incubator or heat block

Vortex mixer

Procedure:

Protein Solubilization: Ensure the protein sample is fully solubilized in a denaturing buffer

such as 8 M urea or 6 M guanidine hydrochloride.

Reduction:

Add DTT to the protein solution to a final concentration of 5-10 mM.

Incubate the mixture at 56-60°C for 30-60 minutes to reduce all disulfide bonds.

Cool the sample to room temperature.

Alkylation:

Prepare a fresh solution of Bromoacetic acid-d3.

Add the Bromoacetic acid-d3 solution to the reduced protein sample to a final

concentration of 15-20 mM.

Incubate the reaction in the dark at room temperature for 30-45 minutes.

Quenching:
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To stop the alkylation reaction, add DTT to a final concentration of 5 mM to quench any

excess Bromoacetic acid-d3.

Incubate for 15 minutes at room temperature.

Sample Preparation for Digestion:

Dilute the sample with a suitable buffer (e.g., 50 mM Ammonium Bicarbonate) to reduce

the urea concentration to less than 1 M, as high concentrations of urea can inhibit

enzymatic activity.

Enzymatic Digestion:

Add the desired protease (e.g., trypsin) at an appropriate enzyme-to-protein ratio (typically

1:20 to 1:100 w/w).

Incubate overnight at 37°C.

Sample Clean-up:

Acidify the digest with formic acid or trifluoroacetic acid.

Desalt the peptide mixture using a C18 solid-phase extraction column or tip prior to LC-

MS/MS analysis.

Visualizing the Workflow and a Key Signaling
Pathway Application
To better illustrate the experimental process and a relevant biological context, the following

diagrams are provided.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b084194?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protein Sample Preparation
Analysis

Protein Sample in Lysis Buffer Reduction
(DTT or TCEP)

Denature & Reduce
Disulfide Bonds Alkylation

(Bromoacetic acid-d3)
Prevent Re-oxidation Quenching

(e.g., DTT)
Stop Reaction Enzymatic Digestion

(e.g., Trypsin)
Prepare for Digestion Sample Cleanup

(C18 Desalting)
Generate Peptides

LC-MS/MS Analysis
Inject for Analysis

Click to download full resolution via product page

Caption: Experimental workflow for protein sample preparation using Bromoacetic acid-d3.

Cysteine Residue (in Protein) Bromoacetic acid-d3 + Carboxymethylated-d3 Cysteine HBr
SN2 Reaction

Click to download full resolution via product page

Caption: Chemical reaction of cysteine alkylation by Bromoacetic acid-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdnisotopes.com [cdnisotopes.com]

2. cdnisotopes.com [cdnisotopes.com]

3. Bromoacetic Acid-d3 | CAS 14341-48-1 | LGC Standards [lgcstandards.com]

4. Bromoacetic Acid-d3 | CAS 14341-48-1 | LGC Standards [lgcstandards.com]

5. Bromoacetic acid - Wikipedia [en.wikipedia.org]

6. Protein Alkylation: Exploring Techniques and Applications - Creative Proteomics [creative-
proteomics.com]

7. Reduction and alkylation of protein lysates for LC-MS (proteomics) using dithiothreitol
(DTT) and iodoaceta... [protocols.io]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b084194?utm_src=pdf-body-img
https://www.benchchem.com/product/b084194?utm_src=pdf-body
https://www.benchchem.com/product/b084194?utm_src=pdf-body-img
https://www.benchchem.com/product/b084194?utm_src=pdf-body
https://www.benchchem.com/product/b084194?utm_src=pdf-custom-synthesis
https://www.cdnisotopes.com/d-5199
https://www.cdnisotopes.com/ca/d-5199
https://www.lgcstandards.com/NL/en/Bromoacetic-Acid-d3/p/CDN-D-5199?queryID=8d869a258e60c1f96a06a5cd8450b563
https://www.lgcstandards.com/CO/en/Bromoacetic-Acid-d3/p/TRC-B679081
https://en.wikipedia.org/wiki/Bromoacetic_acid
https://www.creative-proteomics.com/resource/protein-alkylation-biochemistry-proteomics.htm
https://www.creative-proteomics.com/resource/protein-alkylation-biochemistry-proteomics.htm
https://www.protocols.io/view/reduction-and-alkylation-of-protein-lysates-for-lc-6qpvr6573vmk/v1
https://www.protocols.io/view/reduction-and-alkylation-of-protein-lysates-for-lc-6qpvr6573vmk/v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Guide: Bromoacetic Acid-d3 for Advanced
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084194#bromoacetic-acid-d3-supplier-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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